Cas no 1314669-70-9 (1-(4,5-difluoro-2-nitrophenyl)cyclopropane-1-carboxylic acid)

• Product Name: 1-(4,5-difluoro-2-nitrophenyl)cyclopropane-1-carboxylic acid
• CAS No: 1314669-70-9
• MF: C₁₀H₇F₂NO₄
• MW: 243.163689851761
• CID: 6057576
• PubChem ID: 165799015
• Update Time: 2025-05-20

1-(4,5-difluoro-2-nitrophenyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4,5-difluoro-2-nitrophenyl)cyclopropane-1-carboxylic acid
• EN300-1837730
• 1314669-70-9

• Inchi： 1S/C10H7F2NO4/c11-6-3-5(10(1-2-10)9(14)15)8(13(16)17)4-7(6)12/h3-4H,1-2H2,(H,14,15)
• InChI Key： BULFHESCNBECFL-UHFFFAOYSA-N
• SMILES： FC1C(=CC(=C(C=1)C1(C(=O)O)CC1)[N+](=O)[O-])F

Computed Properties

• Exact Mass: 243.03431403g/mol
• Monoisotopic Mass: 243.03431403g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 83.1Ų

Additional information on 1-(4,5-difluoro-2-nitrophenyl)cyclopropane-1-carboxylic acid

Research Brief on 1-(4,5-difluoro-2-nitrophenyl)cyclopropane-1-carboxylic acid (CAS: 1314669-70-9)

1-(4,5-difluoro-2-nitrophenyl)cyclopropane-1-carboxylic acid (CAS: 1314669-70-9) is a fluorinated nitrophenyl cyclopropane derivative that has garnered significant attention in recent chemical and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting inflammation, cancer, and infectious diseases. Its unique structural features, including the cyclopropane ring and difluoro-nitrophenyl moiety, contribute to its potential as a versatile building block in medicinal chemistry.

Recent studies have focused on the synthetic optimization of 1314669-70-9 to improve yield and purity for industrial-scale production. A 2023 publication in the Journal of Medicinal Chemistry demonstrated a novel catalytic system using palladium nanoparticles that achieved 92% yield with >99% purity. This advancement addresses previous challenges in the large-scale preparation of this intermediate, which often suffered from side reactions and purification difficulties.

In drug discovery applications, researchers have utilized 1-(4,5-difluoro-2-nitrophenyl)cyclopropane-1-carboxylic acid as a precursor for developing novel kinase inhibitors. A Nature Communications study (2024) reported its incorporation into a series of ATP-competitive inhibitors showing nanomolar potency against EGFR mutants while maintaining selectivity over wild-type EGFR. The difluoro substitution pattern was found to be critical for maintaining binding affinity while reducing metabolic clearance in preclinical models.

The compound's mechanism of action varies depending on its derivatization. When converted to amide derivatives, it has shown promise as a modulator of inflammatory pathways. Research published in ACS Chemical Biology (2023) revealed that certain amide derivatives could selectively inhibit NLRP3 inflammasome activation, suggesting potential applications in treating inflammatory diseases. The cyclopropane moiety appears to confer metabolic stability while the nitro group serves as a handle for further chemical modifications.

From a safety and toxicology perspective, preliminary studies indicate that 1314669-70-9 itself shows moderate cytotoxicity in vitro (IC50 ≈ 50 μM in HepG2 cells), but its derivatives exhibit significantly improved therapeutic indices. A recent structure-activity relationship study highlighted that esterification or amidation of the carboxylic acid group generally reduces nonspecific toxicity while maintaining or enhancing target activity.

Future research directions for this compound include exploration of its use in PROTAC (proteolysis targeting chimera) design and as a photoaffinity labeling probe, leveraging its nitro group for photoreactive applications. The compound's versatility and the growing body of research surrounding it suggest it will remain an important tool in medicinal chemistry for years to come.